Cas no 1089212-38-3 (4-bromo-3-(difluoromethyl)-1-methyl-pyrazole)

• Product Name: 4-bromo-3-(difluoromethyl)-1-methyl-pyrazole
• CAS No: 1089212-38-3
• MF: C₅H₅BrF₂N₂
• MW: 211.007406949997
• MDL: MFCD23703127
• CID: 1032089
• PubChem ID: 44249264
• Update Time: 2025-10-31

4-bromo-3-(difluoromethyl)-1-methyl-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-1-methyl-1H-pyrazole
• 4-bromo-3-(difluoromethyl)-1-methylpyrazole
• VXYWCTANPTZYGM-UHFFFAOYSA-N
• FCH2329493
• TZ000611
• AK123273
• 4-bromo-3-difluoromethyl-N-methylpyrazole
• 4-bromo-3-difluoromethyl-1-methylpyrazole
• AX8247451
• 4-bromo-3-difluoromethyl-1-methyl-1h-pyrazole
• 4-bromo-3-(difluoromethyl)-1-methyl-pyrazole
• 1089212-38-3
• CS-0035552
• STL586986
• SY124606
• AMY30418
• AS-67302
• SCHEMBL1085819
• O11175
• DTXSID20658042
• EN300-1688930
• DB-367490
• AKOS016011707
• MFCD23703127
• A910020

• MDL： MFCD23703127
• Inchi： 1S/C5H5BrF2N2/c1-10-2-3(6)4(9-10)5(7)8/h2,5H,1H3
• InChI Key： VXYWCTANPTZYGM-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)N=C1C(F)F

Computed Properties

• Exact Mass: 209.96045
• Monoisotopic Mass: 209.96042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 1.6

Experimental Properties

• Density: 1.79
• Boiling Point: 235 ºC
• Flash Point: 96 ºC
• PSA: 17.82

4-bromo-3-(difluoromethyl)-1-methyl-pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 4-bromo-3-(difluoromethyl)-1-methyl-pyrazole

Introduction to 4-bromo-3-(difluoromethyl)-1-methyl-pyrazole (CAS No. 1089212-38-3) and Its Applications in Modern Chemical Research

4-bromo-3-(difluoromethyl)-1-methyl-pyrazole, identified by the CAS number 1089212-38-3, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic aromatic molecule, featuring a bromine substituent and a difluoromethyl group, has garnered attention due to its versatile structural properties and potential applications in drug discovery and material science. The unique combination of functional groups in this compound makes it a valuable scaffold for synthesizing novel bioactive molecules.

The pyrazole core is a prominent motif in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of a bromo atom at the 4-position enhances the reactivity of the molecule, allowing for further functionalization through cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. Additionally, the difluoromethyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its pharmacokinetic behavior.

In recent years, researchers have explored the therapeutic potential of 4-bromo-3-(difluoromethyl)-1-methyl-pyrazole in various disease models. One notable area of interest is its role in developing antiviral agents. The structural features of this compound mimic natural substrates or inhibitors of viral enzymes, making it a promising candidate for designing drugs that target viral replication cycles. For instance, studies have shown that derivatives of pyrazole can interfere with viral protease activity, thereby inhibiting infection.

The difluoromethyl group, in particular, has been extensively studied for its ability to improve metabolic stability and binding affinity in drug candidates. This moiety enhances lipophilicity while reducing susceptibility to metabolic degradation, making it an attractive feature for pharmaceutical applications. Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of 4-bromo-3-(difluoromethyl)-1-methyl-pyrazole with biological targets, facilitating the design of more effective drug molecules.

Another emerging field where this compound shows promise is in the development of advanced materials. The bromine substituent allows for easy modification via transition-metal-catalyzed reactions, enabling the creation of conjugated polymers and organic semiconductors. These materials are critical for applications in optoelectronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The electronic properties influenced by the difluoromethyl group further enhance the performance of these materials by optimizing charge transport.

The synthesis of 4-bromo-3-(difluoromethyl)-1-methyl-pyrazole involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors, bromination at the 4-position followed by introduction of the difluoromethyl group via palladium-catalyzed cross-coupling reactions are common strategies. These synthetic routes underscore the compound's accessibility and flexibility for further chemical manipulation.

In conclusion, 4-bromo-3-(difluoromethyl)-1-methyl-pyrazole (CAS No. 1089212-38-3) represents a fascinating compound with broad applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable building block for developing innovative therapeutics and functional materials. As research continues to uncover new methodologies for drug discovery and material design, this compound is poised to play an increasingly significant role in advancing scientific and technological progress.